![molecular formula C8H5NO3 B2550384 Benzo[d]isoxazole-4-carboxylic acid CAS No. 1554164-82-7](/img/structure/B2550384.png)
Benzo[d]isoxazole-4-carboxylic acid
Overview
Description
“Benzo[d]isoxazole-4-carboxylic acid” is a compound that belongs to the class of isoxazoles . Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . The empirical formula for this compound is C8H5NO3 .
Molecular Structure Analysis
The molecular structure of “Benzo[d]isoxazole-4-carboxylic acid” consists of a benzene-fused isoxazole ring structure . Due to the weak N-O bond, the isoxazole ring tends to collapse under UV irradiation, rearranging to oxazole through an azirine intermediate .
Chemical Reactions Analysis
The azirine intermediate can react with nucleophiles, especially carboxylic acids . A palladium-catalyzed intermolecular [4 + 1] annulation pathway for N-phenoxyacetamides with aldehydes to form 1,2-benzisoxazoles has been reported .
Scientific Research Applications
Analgesic Applications
Isoxazole derivatives, including Benzo[d]isoxazole-4-carboxylic acid, have shown significant potential as analgesics . They have been studied for their ability to alleviate pain, making them a promising area of research in the development of new pain management drugs .
Anti-inflammatory Applications
Isoxazole compounds have also been found to exhibit anti-inflammatory properties . This makes them potentially useful in the treatment of conditions characterized by inflammation .
Anticancer Applications
Isoxazole derivatives have been studied for their anticancer properties . They have shown promise in inhibiting the growth of cancer cells, making them a potential candidate for the development of new anticancer drugs .
Antimicrobial Applications
Benzo[d]isoxazole-4-carboxylic acid and its analogs have demonstrated antimicrobial activity . This suggests potential applications in the development of new antimicrobial agents .
Antiviral Applications
Isoxazole compounds have been found to exhibit antiviral properties . This makes them potentially useful in the treatment of viral infections .
Anticonvulsant Applications
Isoxazole derivatives have shown potential as anticonvulsants . They have been studied for their ability to suppress seizures, suggesting potential applications in the treatment of epilepsy .
Antidepressant Applications
Isoxazole compounds have also been found to exhibit antidepressant properties . This makes them potentially useful in the treatment of depressive disorders .
Immunosuppressant Applications
Isoxazole derivatives have shown potential as immunosuppressants . They have been studied for their ability to suppress the immune response, suggesting potential applications in the treatment of autoimmune diseases .
Mechanism of Action
Target of Action
Isoxazole derivatives have been found to have significant biological interests .
Mode of Action
Isoxazole derivatives are known to bind to biological targets based on their chemical diversity .
Biochemical Pathways
Isoxazole derivatives are known to have a wide range of biological activities, including anticancer, antibacterial, and antimicrobial activity .
Result of Action
Isoxazole derivatives are known to have a wide range of biological activities .
Future Directions
Isoxazole is a crucial moiety in drug discovery research, and functionalized isoxazole scaffolds show different biological activities such as anticancer, as potential HDAC inhibitors, antioxidant, antibacterial, and antimicrobial activity . Therefore, the development of new synthetic routes and the exploration of their biological activities could be potential future directions .
properties
IUPAC Name |
1,2-benzoxazole-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5NO3/c10-8(11)5-2-1-3-7-6(5)4-9-12-7/h1-4H,(H,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BUFZSDFKWICTCW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C2C=NOC2=C1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1554164-82-7 |
Source
|
| Record name | benzo[d]isoxazole-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N1-((3-(benzo[d][1,3]dioxole-5-carbonyl)oxazolidin-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide](/img/structure/B2550302.png)
![3-(3,4-Dimethoxyphenyl)-6-(5-ethylthieno[2,3-b]thiophen-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B2550317.png)
![5-[5-(4-Methoxyphenyl)-1H-pyrazol-4-yl]-3-pyridin-4-yl-1,2,4-oxadiazole](/img/structure/B2550319.png)
